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Compound of Interest

Compound Name: 2,4-Difluoro-3-nitropyridine

Cat. No.: B057348

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 60186-14-3[1][2]

Introduction

2,4-Difluoro-3-nitropyridine is a halogenated and nitrated pyridine derivative that serves as a
versatile building block in synthetic organic chemistry. Its unique electronic properties, arising
from the presence of two electron-withdrawing fluorine atoms and a nitro group on the pyridine
ring, make it a highly reactive scaffold for the synthesis of a wide range of more complex
heterocyclic compounds. This guide provides a comprehensive overview of its chemical
properties, synthesis, and potential applications, particularly in the realm of medicinal chemistry
and drug discovery. The strategic placement of its functional groups allows for selective
modifications, making it a valuable intermediate for creating libraries of novel compounds for
biological screening.

Physicochemical and Safety Data

A summary of the key physicochemical and safety information for 2,4-Difluoro-3-nitropyridine
is presented below.
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Property Value Reference
CAS Number 60186-14-3 [11[2]
Molecular Formula CsH2F2N20:2

Molecular Weight 160.08 g/mol

Purity >95% [1]

MDL Number MFCD18802742 [1]

Safety Information:

Hazard Statement

Description

H315 Causes skin irritation
H319 Causes serious eye irritation
H335 May cause respiratory irritation

Note: This information is based on available supplier data and may not be exhaustive. Always
consult a full Safety Data Sheet (SDS) before handling this compound.

Synthesis and Experimental Protocols

While a specific detailed experimental protocol for the synthesis of 2,4-Difluoro-3-
nitropyridine is not readily available in the public domain, a plausible synthetic route can be
devised based on established methods for the nitration and fluorination of pyridine derivatives.
A potential two-step synthesis starting from 2,4-dichloropyridine is outlined below.

Proposed Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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